Cas no 436088-49-2 (Pyrazolo[1,5-a]pyrimidine-2-carboxylicacid, 5-(1-methylethyl)-7-(trifluoromethyl)-)

• Product Name: Pyrazolo[1,5-a]pyrimidine-2-carboxylicacid, 5-(1-methylethyl)-7-(trifluoromethyl)-
• CAS No: 436088-49-2
• MF: C₁₁H₁₀F₃N₃O₂
• MW: 273.21121263504
• MDL: MFCD03044653
• CID: 330590
• PubChem ID: 845436
• Update Time: 2025-09-23

Pyrazolo[1,5-a]pyrimidine-2-carboxylicacid, 5-(1-methylethyl)-7-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-2-carboxylicacid, 5-(1-methylethyl)-7-(trifluoromethyl)-
• 5-ISOPROPYL-7-TRIFLUOROMETHYL-PYRAZOLO-[1,5-A]PYRIMIDINE-2-CARBOXYLIC ACID
• 5-propan-2-yl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• HMS1682K13
• HMS2460K20
• AKOS000300072
• MFCD03044653
• MLS000123132
• DTXSID40357141
• SR-01000362326
• CHEMBL1344406
• 436088-49-2
• SR-01000362326-1
• SMR000123732
• BAS 03183151
• 5-isopropyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• 5-Isopropyl-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid

• MDL： MFCD03044653
• Inchi： 1S/C11H10F3N3O2/c1-5(2)6-3-8(11(12,13)14)17-9(15-6)4-7(16-17)10(18)19/h3-5H,1-2H3,(H,18,19)
• InChI Key： AXYZDEYBQFUMOK-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(C)C)=NC2=CC(C(=O)O)=NN12)(F)F

Computed Properties

• Exact Mass: 273.07300
• Monoisotopic Mass: 273.07251106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• PSA: 67.49000
• LogP: 2.56970

Pyrazolo[1,5-a]pyrimidine-2-carboxylicacid, 5-(1-methylethyl)-7-(trifluoromethyl)- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT